Cas no 1437483-38-9 (7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one)

• Product Name: 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one
• CAS No: 1437483-38-9
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• CID: 5039097
• Update Time: 2026-02-28

7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-prop-2-ynyl-2H-phthalazin-1-one
• 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one

• Inchi： 1S/C11H7BrN2O/c1-2-5-14-11(15)10-6-9(12)4-3-8(10)7-13-14/h1,3-4,6-7H,5H2
• InChI Key： XZQAQSMCVOVCPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NN(CC#C)C(C=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7

Additional information on 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one

Introduction to 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one (CAS No. 1437483-38-9)

7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one, also known by its CAS number 1437483-38-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phthalazine, a heterocyclic aromatic compound with a wide range of biological activities. The introduction of the bromine and propargyl groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The structure of 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one consists of a phthalazine core with a bromine atom at the 7-position and a propargyl group at the 2-position. The bromine substituent enhances the compound's reactivity and solubility, while the propargyl group provides opportunities for further chemical modifications through click chemistry reactions. These features make it an attractive scaffold for the development of novel drugs and bioactive molecules.

In recent years, 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis.

Beyond its anti-inflammatory effects, 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, its ability to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, further enhances its anticancer potential. These findings have led to increased interest in developing this compound as a therapeutic agent for various types of cancer.

The pharmacokinetic properties of 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one have also been investigated to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for systemic administration. Furthermore, its low toxicity and minimal side effects in animal models suggest that it may be well-tolerated in humans.

In addition to its therapeutic potential, 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one has also been explored for its use in chemical biology research. The presence of the propargyl group allows for easy conjugation with other molecules through click chemistry reactions, enabling the creation of bioconjugates with specific functionalities. This property has been leveraged to develop targeted drug delivery systems and imaging agents, enhancing the precision and efficacy of therapeutic interventions.

The synthesis of 7-Bromo-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one involves several well-established chemical reactions. The starting material is typically phthalic anhydride, which undergoes a series of transformations including bromination and alkylation to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

In conclusion, 7-Bromo-2-(prop-2-ylnl)phthalazin-l(2H)-one (CAS No. 1437483 -38 -9) is a versatile compound with significant potential in both therapeutic applications and chemical biology research. Its unique chemical structure and biological properties make it an attractive candidate for further development and exploration. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.